N1-(3-acetamidophenyl)-N2-(4-methoxyphenethyl)oxalamide

• IUPAC Name: N'-(3-acetamidophenyl)-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H21N3O4/c1-13(23)21-15-4-3-5-16(12-15)22-19(25)18(24)20-11-10-14-6-8-17(26-2)9-7-14/h3-9,12H,10-11H2,1-2H3,(H,20,24)(H,21,23)(H,22,25)
• InChI Key: GZEMAWIRYHFHIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

N1-(3-acetamidophenyl)-N2-(4-methoxyphenethyl)oxalamide, commonly known as AMPO, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AMPO is a derivative of oxalamide and has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects.

Scientific Research Applications

Synthesis and Structural Analysis

A novel synthetic approach for di- and mono-oxalamides, including compounds related to N1-(3-acetamidophenyl)-N2-(4-methoxyphenethyl)oxalamide, has been developed, demonstrating an operationally simple and high-yielding method for the synthesis of anthranilic acid derivatives and oxalamides (Mamedov et al., 2016). Similarly, the synthesis, molecular structure, spectroscopic analysis, thermodynamic parameters, and molecular modeling studies of (2-methoxyphenyl)oxalate have been conducted to understand the molecular characteristics that govern the chemical behavior of such compounds (Şahin et al., 2015).

Chemical Behavior and Applications

Research on oxalamide derivatives has also focused on understanding their chemical behavior and potential applications. For instance, studies on the catalytic hydrogenation for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an intermediate for the production of azo disperse dyes, have been explored to offer more environmentally friendly synthesis routes (Zhang Qun-feng). Furthermore, the roles of halides in the degradation of acetaminophen, a drug structurally related to oxalamide derivatives, under UV/H2O2 treatment have been investigated to understand the kinetics, mechanisms, and product analysis, highlighting the influence of halide ions on the degradation process (Li et al., 2015).

Biomedical Interest

Several studies have been conducted to synthesize and characterize new poly(methacrylamide) bearing side groups of biomedical interest, including methacrylamide derivatives that support functional side groups potentially relevant for biomedical applications (Gallardo & Román, 1993). These studies contribute to the development of new materials and compounds for biomedical research and applications.